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Compound of Interest |

Compound Name: Mapcho-10
CAS No.: 70504-28-8
Cat. No.: B1218604
- 7

Executive Summary: The Physicochemical Niche of
Mapcho-10

Mapcho-10 (n-decylphosphocholine) is a high-performance zwitterionic detergent specifically
engineered for the structural biology of membrane proteins. Unlike non-ionic detergents (e.g.,
DDM) that form large, loose micelles, or ionic detergents (e.g., SDS) that aggressively
denature, Mapcho-10 occupies a critical "Goldilocks zone."

Its defining characteristic is the C10 alkyl tail combined with a phosphocholine headgroup. This
structure mimics the natural phospholipid bilayer (specifically lysophosphatidylcholine) while
forming significantly smaller micelles than its C12 counterpart (Mapcho-12/DPC). This
reduction in micellar radius is the primary driver for its adoption in solution NMR spectroscopy,

where faster rotational correlation times (

) are required to resolve sharp spectral peaks for integral membrane proteins (IMPs).

Key Technical Specifications:
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Property Value Implication for Extraction

Zwitterionic; mimics lipid

Chemical Name n-Decylphosphocholine
headgroups.[1]
Molecular Weight 323.41 g/mol Small monomer size.
High. Requires high working
CMC (Critical Micelle Conc.) ~11 mM (0.35%) concentrations (typically >20
mM) to maintain micelles.
] Small micelle size (~15-20 kDa
Aggregation Number ~30-40

equivalent). Ideal for NMR.

| Dialyzability | High | Easy to remove or exchange due to high CMC. |

Thermodynamic Principles of Solubilization

To use Mapcho-10 effectively, one must understand the thermodynamics of the Protein-

Detergent Complex (PDC).

The CMC Factor

The Ciritical Micelle Concentration (CMC) of Mapcho-10 is approximately 11 mM, which is
significantly higher than Mapcho-12 (~1.5 mM) or DDM (~0.17 mM).

e Implication: You cannot "skimp" on detergent. If the concentration drops below ~11 mM
during purification or concentration steps, the micelles will disassemble, leading to

immediate protein precipitation.

» Rule of Thumb: Maintain a working concentration of at least 2x-3x CMC (approx. 25-35 mM
or ~1.0% w/v) in all buffers until the final exchange step.

The "Harshness" Spectrum

Mapcho-10 is considered "moderately harsh.”

e Mechanism: The phosphocholine headgroup is nondenaturing, but the short C10 chain
allows the detergent to wedge into hydrophobic crevices of the protein more aggressively
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than long-chain detergents.

o Application: It is excellent for robust transporters, channels, and beta-barrel proteins
intended for structural analysis. It is less suitable for maintaining the activity of labile multi-
subunit complexes (e.g., large respiratory complexes) where DDM or Digitonin would be
preferred.

Operational Protocol: Extraction & Purification
Workflow

This protocol is designed for the extraction of a recombinant membrane protein (e.g., a GPCR
or ion channel) expressed in E. coli or HEK293 cells, targeting downstream NMR analysis.

Phase 1: Cell Lysis & Membrane Isolation

Goal: Remove soluble contaminants and concentrate membranes.

Lysis: Resuspend cell pellet in Lysis Buffer (50 mM Tris pH 7.5, 150 mM NaCl, Protease
Inhibitors). Lyse via sonication or microfluidization. Do not add Mapcho-10 yet.

Clarification: Centrifuge at low speed (10,000 x g, 15 min) to remove debris.

Membrane Harvesting: Centrifuge supernatant at high speed (100,000 x g, 1 hr, 4°C).

Wash: Resuspend the membrane pellet in Lysis Buffer (no detergent) and re-centrifuge to
strip peripheral proteins.

Phase 2: Solubilization with Mapcho-10

Goal: Extract IMPs into stable micelles.
o Resuspension: Resuspend the membrane pellet to a protein concentration of ~5-10 mg/mL.

o Detergent Addition: Add Mapcho-10 powder or a 20% stock solution to a final concentration
of 1.5% - 2.0% (w/v) (~45-60 mM).

o Note: This is >4x CMC to ensure sufficient detergent is available to saturate both the
proteins and the lipid mixed-micelles.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1218604?utm_src=pdf-body
https://www.benchchem.com/product/b1218604?utm_src=pdf-body
https://www.benchchem.com/product/b1218604?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 Incubation: Rotate gently at 4°C for 1-2 hours. (Overnight is usually unnecessary for
Mapcho-10 due to its fast kinetics).

 Clarification: Centrifuge at 20,000 x g for 30 min to pellet insoluble material. Collect the
supernatant (Solubilized Fraction).

Phase 3: Purification (IMAC/SEC)

Goal: Isolate target protein while maintaining micelle integrity.

e Column Equilibration: Equilibrate Ni-NTA or SEC column with Wash Buffer containing 25 mM
Mapcho-10 (~0.8%).

o Critical: Do not drop below 20 mM.
e Washing: Wash with 10-20 CV of Wash Buffer.
o Elution: Elute with Imidazole (for IMAC) maintaining 25 mM Mapcho-10.

o Size Exclusion (Optional but Recommended): Run SEC to remove aggregates and
exchange into the final NMR buffer (typically acidic pH, e.g., pH 6.0, to slow amide proton
exchange).

Visualization of Principles
Diagram 1: The Solubilization Landscape

This diagram illustrates the decision matrix for selecting Mapcho-10 over other detergents.
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Caption: Decision matrix for selecting Mapcho-10 based on downstream application and
protein size.

Diagram 2: The Critical Micelle Workflow

Visualizing the concentration requirements relative to CMC.
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Caption: Workflow ensuring detergent concentration remains above the 11 mM CMC threshold
to prevent aggregation.

Troubleshooting & Optimization
Protein Instability (Precipitation)

If your protein precipitates upon solubilization in Mapcho-10:
e Check Concentration: Ensure Mapcho-10 is >15 mM.

e Add Lipid: "Dop" the buffer with CHS (Cholesteryl Hemisuccinate) or DMPC. A 10:1
Detergent:Lipid ratio can stabilize the protein by mimicking the bilayer environment more
closely.

e Switch Analog: Move to Mapcho-12 (DPC). The longer C12 chain provides a more
hydrophobic core, stabilizing larger hydrophobic domains, though at the cost of larger micelle

size.

Interference with Assays

Mapcho-10 contains a phosphocholine headgroup.
e Warning: It can interfere with colorimetric phosphate assays.

o Bradford Assay: Compatible, but ensure the detergent concentration is accounted for in the
blank.
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e UV (A280): Mapcho-10 is optically transparent at 280 nm, making it superior to Triton X-100
for protein quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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